Cas no 3217-47-8 (Tetrafluoroterephthaldehyde)

• Product Name: Tetrafluoroterephthaldehyde
• CAS No: 3217-47-8
• Molecular Formula: C₈H₂O₂F₄
• Molecular Weight: 206.09388
• MDL: MFCD08704256
• CID: 305093
• PubChem ID: 10420501

Tetrafluoroterephthaldehyde Properties

Names and Identifiers

• 1,4-Benzenedicarboxaldehyde,2,3,5,6-tetrafluoro-
• 2,3,5,6-TETRAFLUOROTEREPHTHALALDEHYDE
• 2,3,5,6-tetrafluorobenzene-1,4-dicarbaldehyde
• 2,3,5,6-Tetrafluorotelephtal aldehyde
• 2,3,5,6-tetrafluorotelephthalaldehyde
• 2,3,5,6-tetrafluoroterephthaldehyde
• AC-775
• tetrafluoroterephthaldehyde
• Tetrafluoro-p-phthalaldehyde
• C8H2F4O2
• AKOS015912799
• CS-0110700
• tetrafluoroterephthalaldehyde
• YSZC013
• SCHEMBL809345
• D78129
• MFCD08704256
• AM20040169
• Tetrafluoroterephtalic aldehyde
• A934185
• 1,4-Benzenedicarboxaldehyde, 2,3,5,6-tetrafluoro-
• WJHRAPYKYJKACM-UHFFFAOYSA-N
• DTXSID20439595
• SY270866
• 1,4-Benzenedicarboxaldehyde, 2,3,5,6-tetrafluoro
• 3217-47-8
• BS-16991
• EN300-111391
• tetrafluoroterephthalic aldehyde
• DB-226783

• MDL： MFCD08704256
• InChIKey： WJHRAPYKYJKACM-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H2F4O2/c9-5-3(1-13)6(10)8(12)4(2-14)7(5)11/h1-2H
• SMILES： O=CC1C(F)=C(F)C(C=O)=C(F)C=1F

Computed Properties

• Exact Mass: 205.99900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 2
• Monoisotopic Mass: 205.99909195g/mol
• Heavy Atom Count: 14
• Complexity: 195
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• LogP: 1.86800
• PSA: 34.14000
• Refractive Index: 1.525
• Boiling Point: 252.6±40.0 ºC (760 Torr),
• Melting Point: 130-132 ºC
• Flash Point: 96.2±21.5 ºC,
• Solubility: Almost insoluble (0.056 g/l) (25 º C),
• Density: 1.590±0.06 g/cm3 (20 ºC 760 Torr),

Tetrafluoroterephthaldehyde Security Information

Tetrafluoroterephthaldehyde Customs Data

• HS CODE：2913000090
• Customs Data：

  China Customs Code:

  2913000090

  Overview:

  2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%